Cas no 670270-85-6 (N-[(furan-2-yl)methyl]-2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-amine)

• Product Name: N-[(furan-2-yl)methyl]-2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-amine
• CAS No: 670270-85-6
• MF: C₁₈H₁₅N₃OS
• MW: 321.396202325821
• CID: 5884421
• PubChem ID: 2241184
• Update Time: 2025-05-22

N-[(furan-2-yl)methyl]-2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-amine
• Thieno[2,3-d]pyrimidin-4-amine, N-(2-furanylmethyl)-2-methyl-6-phenyl-
• SCHEMBL10028420
• N-[(furan-2-yl)methyl]-2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-amine
• NCGC00173803-01
• Z31192357
• F1143-1189
• HMS1541M07
• TimTec1_002735
• 670270-85-6
• AKOS000811871

• Inchi： 1S/C18H15N3OS/c1-12-20-17(19-11-14-8-5-9-22-14)15-10-16(23-18(15)21-12)13-6-3-2-4-7-13/h2-10H,11H2,1H3,(H,19,20,21)
• InChI Key： LWDRPVQOKYVHEL-UHFFFAOYSA-N
• SMILES： C1(C)=NC(NCC2=CC=CO2)=C2C=C(C3=CC=CC=C3)SC2=N1

Computed Properties

• Exact Mass: 321.09358328g/mol
• Monoisotopic Mass: 321.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.317±0.06 g/cm3(Predicted)
• pka: 5.58±0.40(Predicted)

Additional information on N-[(furan-2-yl)methyl]-2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-amine

Comprehensive Guide to N-[(furan-2-yl)methyl]-2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-amine (CAS No. 670270-85-6)

N-[(furan-2-yl)methyl]-2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-amine (CAS No. 670270-85-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the thienopyrimidine class, which is known for its diverse biological activities and applications in drug discovery. The presence of a furan ring and a phenyl group in its structure enhances its potential for interaction with biological targets, making it a promising candidate for therapeutic development.

The chemical structure of N-[(furan-2-yl)methyl]-2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-amine features a thieno[2,3-d]pyrimidine core, which is a fused bicyclic system combining thiophene and pyrimidine rings. This structural motif is often associated with antimicrobial, anticancer, and anti-inflammatory properties. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely used in targeted cancer therapies. The compound's CAS number 670270-85-6 is frequently searched in scientific databases, reflecting its relevance in current research trends.

One of the key advantages of N-[(furan-2-yl)methyl]-2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-amine is its synthetic versatility. The compound can be modified at multiple sites to optimize its pharmacological profile, such as adjusting the substituents on the furan or phenyl groups. This flexibility makes it a valuable scaffold for medicinal chemists exploring new drug candidates. Recent studies have highlighted its potential in addressing drug-resistant infections, a pressing global health concern.

In addition to its pharmaceutical applications, N-[(furan-2-yl)methyl]-2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-amine has shown promise in materials science. Its conjugated system and heteroatom-rich structure make it suitable for developing organic semiconductors and optoelectronic materials. Researchers are investigating its use in organic light-emitting diodes (OLEDs) and photovoltaic devices, aligning with the growing demand for sustainable energy solutions.

The synthesis of CAS 670270-85-6 typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve yield and purity. Analytical characterization, including NMR spectroscopy and mass spectrometry, confirms the compound's structural integrity and purity, ensuring its suitability for research and development purposes.

Market demand for N-[(furan-2-yl)methyl]-2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-amine is driven by its potential in drug discovery and materials innovation. Pharmaceutical companies and academic institutions are actively sourcing this compound for preclinical studies. Suppliers often provide custom synthesis services to meet the specific needs of researchers, further highlighting its importance in the chemical industry.

Safety and handling of N-[(furan-2-yl)methyl]-2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-amine require standard laboratory precautions. While it is not classified as a hazardous material, proper storage in a cool, dry environment is recommended to maintain stability. Researchers should consult material safety data sheets (MSDS) for detailed handling guidelines.

In summary, N-[(furan-2-yl)methyl]-2-methyl-6-phenylthieno[2,3-d]pyrimidin-4-amine (CAS No. 670270-85-6) is a versatile compound with significant potential in pharmaceuticals and materials science. Its unique structure and functional properties make it a valuable tool for addressing contemporary challenges in healthcare and technology. As research progresses, this compound is expected to play an increasingly prominent role in scientific advancements.